Cas no 154585-03-2 (Phenol, 4-(5-aminopentyl)-)

• Product name: Phenol, 4-(5-aminopentyl)-
• CAS No: 154585-03-2
• MF: C₁₁H₁₇NO
• MW: 179.25878
• CID: 1329358
• PubChem ID: 19433646

Phenol, 4-(5-aminopentyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(5-aminopentyl)-
• 5-(4-hydroxyphenyl)pentyl amine
• 154585-03-2
• DTXSID401313901
• XBBKSRBELVRMQH-UHFFFAOYSA-N
• 4-(5-aminopentyl)phenol
• DB-137529
• SCHEMBL4860354

• Inchi： InChI=1S/C11H17NO/c12-9-3-1-2-4-10-5-7-11(13)8-6-10/h5-8,13H,1-4,9,12H2
• InChI Key： XBBKSRBELVRMQH-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1CCCCCN)O

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 46.25